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Compound of Interest

Compound Name: m-Tolualdehyde

Cat. No.: B113406 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of m-Tolualdehyde (also known as 3-

Methylbenzaldehyde), a combustible liquid that is harmful if swallowed and can cause skin and

eye irritation.[1][2] Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before handling m-Tolualdehyde, it is crucial to be familiar with its potential hazards. It is

classified as a combustible liquid, and appropriate measures should be taken to avoid sources

of ignition.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.
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In Case of Accidental Exposure:

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical attention.

Skin: Wash off immediately with plenty of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.

Ingestion: If swallowed, call a poison center or doctor immediately. Do NOT induce vomiting.

If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of

milk or water.

Step-by-Step Disposal Procedures
The disposal of m-Tolualdehyde must be handled as hazardous waste. Always consult local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.

1. Waste Collection:

Collect waste m-Tolualdehyde in a suitable, tightly closed, and properly labeled container.

Empty containers may retain product residue and can be dangerous.

2. Spill or Leak Management:

In the event of a spill, remove all sources of ignition.

Ensure adequate ventilation.

Wear the appropriate personal protective equipment (PPE) as outlined above.

Soak up the spill with an inert absorbent material such as sand, earth, or vermiculite. Do not

use combustible materials like sawdust.

Collect the absorbed material and place it into a suitable, closed container for disposal.
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3. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant. Do not

empty into drains or release into the environment.

Waste codes should be assigned by the user based on the application for which the product

was used.

Quantitative Data for m-Tolualdehyde
Property Value Source

CAS Number 620-23-5

Molecular Formula C8H8O

Molecular Weight 120.15 g/mol

Flash Point 78 °C / 172.4 °F

Boiling Point
199 °C / 390.2 °F @ 760

mmHg

Specific Gravity 1.019

Solubility Slightly soluble in water

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of m-
Tolualdehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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